[2-Aminoethyl(2,2,2-trifluoroethylsulfamoyl)amino]methylbenzene

• IUPAC Name: [2-aminoethyl(2,2,2-trifluoroethylsulfamoyl)amino]methylbenzene
• InChI: InChI=1S/C11H16F3N3O2S/c12-11(13,14)9-16-20(18,19)17(7-6-15)8-10-4-2-1-3-5-10/h1-5,16H,6-9,15H2
• InChI Key: LHVZROWKTLVANI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCN)S(=O)(=O)NCC(F)(F)F
• Molecular Formula: C11H16F3N3O2S
• Molecular Weight: 311.33 g/mol

Description

[2-Aminoethyl(2,2,2-trifluoroethylsulfamoyl)amino]methylbenzene is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as TETS and is a derivative of sulfonamide. TETS has been used in various studies due to its unique properties and ability to interact with biological systems.

Mechanism of Action

TETS works by inhibiting the activity of enzymes that are involved in the biosynthesis of folate. This leads to a decrease in the production of nucleic acids, which are essential for the growth and replication of microorganisms. TETS also disrupts the integrity of the cell membrane, leading to the death of microorganisms.
Biochemical and Physiological Effects:
TETS has been shown to have a number of biochemical and physiological effects. TETS has been shown to have a high affinity for the enzyme dihydrofolate reductase, which is involved in the biosynthesis of folate. TETS has also been shown to inhibit the activity of the enzyme adenosine deaminase, which is involved in the metabolism of purines.

Advantages and Limitations for Lab Experiments

TETS has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. TETS is also stable under a variety of conditions, making it a useful reagent for many different types of experiments. However, TETS can be toxic and must be handled with care. Additionally, TETS is not soluble in water, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research involving TETS. One area of interest is the development of new antibiotics based on the structure of TETS. Another area of interest is the use of TETS as a potential treatment for inflammatory diseases. Additionally, TETS could be used as a tool for studying the biosynthesis of folate and the metabolism of purines. Further research is needed to fully understand the potential applications of TETS in the field of medicine and biotechnology.

Synthesis Methods

TETS can be synthesized by reacting 2-aminoethylamine with 2,2,2-trifluoroethylsulfonamide and formaldehyde. The reaction occurs under acidic conditions and yields TETS as a white crystalline solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

TETS has been used in various research studies due to its potential applications in the field of medicine and biotechnology. TETS has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, TETS has been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases.